Cas no 6625-78-1 (2-(benzyloxy)propanoic acid)

• Product Name: 2-(benzyloxy)propanoic acid
• CAS No: 6625-78-1
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 835716
• PubChem ID: 245987
• Update Time: 2025-04-19

2-(benzyloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propionic acid, 2-benzyloxy-
• 2-(BENZYLOXY)PROPANOIC ACID
• 2-Benzyloxy
• 2-benzyloxypropionic acid
• benzyloxyphenol
• CATECHOL MONOBENZYL ETHER
• O-benzyl lactic acid
• o-Hydroxyphenyl benzyl ether
• Pyrocatechol monobenzoate
• DTXSID50996020
• MFCD16036182
• AKOS016903423
• MFCD06799065
• DB-058502
• AKOS000196872
• SCHEMBL138281
• CS-14204
• 2-(Benzyloxy)propanoic acid #
• 2-phenylmethoxypropanoic acid
• 2-(Benzyloxy)propanoicacid
• 2-benzyloxypropanoic acid
• DB-364162
• SY179876
• 6625-78-1
• (R)-(+)-2-(Benzyloxy)propionic acid
• Propanoic acid, 2-(phenylmethoxy)-
• NSC58521
• Z316258798
• CS-M0172
• MFCD02093932
• SY111725
• Propionic acid, 2-(benzyloxy)-
• 2-benzyloxy-propionic acid
• EN300-37443
• NSC-58521
• 2-(benzyloxy)propanoic acid

• Inchi： 1S/C10H12O3/c1-8(10(11)12)13-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)
• InChI Key： XWAVPOFYNPXXEL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 51-53 °CEnamineEN300-37443
• Boiling Point: 328.2±17.0 °C at 760 mmHg
• Flash Point: 130.4±14.4 °C
• PSA: 46.53000
• LogP: 1.67630
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(benzyloxy)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers